Cas no 1040659-85-5 (3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine
• CAS No: 1040659-85-5
• MF: C₂₂H₂₄N₄O₂S
• MW: 408.516563415527
• CID: 5385790
• Update Time: 2025-06-30

3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine

• Inchi： 1S/C22H24N4O2S/c1-17-8-9-18(2)20(16-17)25-12-14-26(15-13-25)21-10-11-22(24-23-21)29(27,28)19-6-4-3-5-7-19/h3-11,16H,12-15H2,1-2H3
• InChI Key： MRZHWEVADOVZOI-UHFFFAOYSA-N
• SMILES： C1(S(C2=CC=CC=C2)(=O)=O)=NN=C(N2CCN(C3=CC(C)=CC=C3C)CC2)C=C1

Additional information on 3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine

Introduction to 3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine (CAS No. 1040659-85-5)

3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1040659-85-5, represents a unique structural motif that combines a benzenesulfonyl group with a piperazine moiety linked to a pyridazine core. Such structural features are often exploited in the design of bioactive molecules due to their potential interactions with biological targets.

The benzenesulfonyl group, characterized by its electron-withdrawing properties, can influence the electronic distribution of the molecule, thereby modulating its reactivity and binding affinity. In contrast, the piperazine ring is a common pharmacophore found in many drugs, known for its ability to engage in hydrogen bonding and salt bridge interactions with biological macromolecules. The pyridazine core further contributes to the molecular architecture, providing rigidity and spatial orientation that can be critical for receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the combination of these structural elements may enhance interactions with specific enzymes or receptors, making it a promising candidate for drug discovery. For instance, modifications in the 2,5-dimethylphenyl substituent on the piperazine ring can fine-tune pharmacokinetic properties such as solubility and metabolic stability.

In vitro studies have begun to explore the potential of 3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine as an intermediate in synthesizing novel therapeutic agents. Researchers are particularly interested in its potential applications in treating neurological disorders, where piperazine derivatives have shown promise. The presence of the benzenesulfonyl group may also enhance binding affinity to certain protein targets, which could be leveraged for developing treatments against inflammatory conditions or metabolic diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for tailored biological activity.

From a medicinal chemistry perspective, understanding the SAR (Structure-Activity Relationship) of 3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine is crucial for designing next-generation drugs. By systematically varying substituents on the piperazine ring or introducing additional functional groups, researchers can uncover novel analogs with enhanced potency or selectivity. This iterative process is essential for translating preclinical findings into viable therapeutic options.

The role of computational tools in analyzing this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into its conformational flexibility and electronic properties. These data are invaluable for guiding experimental efforts and predicting how small changes in structure might impact biological activity. Such integrative approaches are becoming increasingly standard in modern drug discovery pipelines.

Future research directions may focus on exploring derivatives of 3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine that exhibit improved pharmacokinetic profiles or reduced off-target effects. The growing emphasis on personalized medicine also suggests that individual patient responses to such compounds could be better understood through advanced biomarker analysis. This could pave the way for more targeted therapies based on genetic or proteomic profiles.

In conclusion, 3-(benzenesulfonyl)-6-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyridazine (CAS No. 1040659-85-5) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further medicinal chemistry exploration. As research progresses, this compound and its derivatives are likely to contribute significantly to advancements in therapeutic development across multiple disease areas.